![molecular formula C15H17F3N2O B7569533 N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide](/img/structure/B7569533.png)
N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide, also known as AT-1001, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
The mechanism of action of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide is complex and involves multiple pathways. One of the primary mechanisms of action is the inhibition of a family of enzymes known as serine proteases. These enzymes play a critical role in a variety of physiological processes, including blood coagulation and inflammation. By inhibiting these enzymes, this compound has been shown to have potent anti-inflammatory effects.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, this compound has been shown to have a variety of other biochemical and physiological effects. These include the modulation of ion channels and receptors, the inhibition of angiogenesis, and the promotion of apoptosis in cancer cells. These effects make this compound a promising candidate for the treatment of a variety of diseases, including cancer, autoimmune disorders, and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide for lab experiments is its well-characterized structure and mechanism of action. This makes it an ideal candidate for studying the effects of small molecule drugs on various biochemical and physiological pathways. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide. One promising area of research is the development of novel drug candidates based on the structure of this compound. Another potential future direction is the investigation of the effects of this compound on various disease pathways, including cancer and autoimmune disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and to identify potential limitations and drawbacks of this compound.
Synthesis Methods
The synthesis of N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide involves a multi-step process that begins with the reaction of 3,4,5-trifluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-methylpiperazine to form the amide, which is subsequently cyclized to form the bicyclic ring system. The final product is obtained through a series of purification steps, including crystallization and chromatography.
Scientific Research Applications
N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide has been studied extensively for its potential applications in a variety of scientific research fields. One of the most promising areas of research has been in the field of drug discovery, where this compound has been shown to have potent inhibitory effects on a variety of enzymes and receptors. This has led to the development of several novel drug candidates based on the structure of this compound.
Properties
IUPAC Name |
N-(8-azabicyclo[3.2.1]octan-3-yl)-3,4,5-trifluoro-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N2O/c1-20(11-6-9-2-3-10(7-11)19-9)15(21)8-4-12(16)14(18)13(17)5-8/h4-5,9-11,19H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNRXUGVCAFOWIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC2CCC(C1)N2)C(=O)C3=CC(=C(C(=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.